Cas no 29173-60-2 (Benzene, pentachloroisocyanato-)

• Product Name: Benzene, pentachloroisocyanato-
• CAS No: 29173-60-2
• MF: C₇Cl₅NO
• MW: 291.345996856689
• CID: 238103
• PubChem ID: 13374300
• Update Time: 2025-04-19

Benzene, pentachloroisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, pentachloroisocyanato-
• 1,2,3,4,5-pentachloro-6-isocyanatobenzene
• pentachlorophenyl isocyanate
• DTXSID70538623
• 29173-60-2
• SCHEMBL10744608

• Inchi： 1S/C7Cl5NO/c8-2-3(9)5(11)7(13-1-14)6(12)4(2)10
• InChI Key： XYUCULXRVSQDCG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1N=C=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 288.8425
• Monoisotopic Mass: 288.842252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43